Tropenziline bromide Tropenziline bromide
Brand Name: Vulcanchem
CAS No.: 143-92-0
VCID: VC20997608
InChI: InChI=1S/C24H30NO4.BrH/c1-25(2)19-14-20(16-21(25)22(15-19)28-3)29-23(26)24(27,17-10-6-4-7-11-17)18-12-8-5-9-13-18;/h4-13,19-22,27H,14-16H2,1-3H3;1H/q+1;/p-1/t19-,20-,21+,22-;/m1./s1
SMILES: C[N+]1(C2CC(CC1C(C2)OC)OC(=O)C(C3=CC=CC=C3)(C4=CC=CC=C4)O)C.[Br-]
Molecular Formula: C24H30BrNO4
Molecular Weight: 476.4 g/mol

Tropenziline bromide

CAS No.: 143-92-0

Cat. No.: VC20997608

Molecular Formula: C24H30BrNO4

Molecular Weight: 476.4 g/mol

* For research use only. Not for human or veterinary use.

Tropenziline bromide - 143-92-0

Specification

CAS No. 143-92-0
Molecular Formula C24H30BrNO4
Molecular Weight 476.4 g/mol
IUPAC Name [(1R,3R,5S,6R)-6-methoxy-8,8-dimethyl-8-azoniabicyclo[3.2.1]octan-3-yl] 2-hydroxy-2,2-diphenylacetate;bromide
Standard InChI InChI=1S/C24H30NO4.BrH/c1-25(2)19-14-20(16-21(25)22(15-19)28-3)29-23(26)24(27,17-10-6-4-7-11-17)18-12-8-5-9-13-18;/h4-13,19-22,27H,14-16H2,1-3H3;1H/q+1;/p-1/t19-,20-,21+,22-;/m1./s1
Standard InChI Key OENFXACOWSBKMV-YGRUNEGGSA-M
Isomeric SMILES C[N+]1([C@@H]2C[C@H](C[C@H]1[C@@H](C2)OC)OC(=O)C(C3=CC=CC=C3)(C4=CC=CC=C4)O)C.[Br-]
SMILES C[N+]1(C2CC(CC1C(C2)OC)OC(=O)C(C3=CC=CC=C3)(C4=CC=CC=C4)O)C.[Br-]
Canonical SMILES C[N+]1(C2CC(CC1C(C2)OC)OC(=O)C(C3=CC=CC=C3)(C4=CC=CC=C4)O)C.[Br-]

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